Cas no 1361703-29-8 (3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid)

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structural features, including the difluoromethyl and aminomethyl substituents, enhance reactivity and enable selective functionalization, making it valuable for constructing complex molecules. The methoxy group contributes to stability and modulates electronic properties, while the carboxylic acid moiety offers a handle for further derivatization. This compound is particularly useful in the development of bioactive molecules, where its balanced lipophilicity and hydrogen-bonding capabilities improve binding affinity. Its synthetic flexibility and well-defined reactivity profile make it a preferred choice for researchers designing novel compounds with tailored properties.

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid structure

1361703-29-8 structure

Product Name:3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

CAS No:1361703-29-8

MF:C₉H₁₀F₂N₂O₃

MW:232.184109210968

CID:4932045

Update Time:2025-10-08

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid
- Inchi： 1S/C9H10F2N2O3/c1-16-8-5(7(10)11)2-4(3-12)6(13-8)9(14)15/h2,7H,3,12H2,1H3,(H,14,15)
- InChI Key： GTFHWKIZBWODSZ-UHFFFAOYSA-N
- SMILES： FC(C1=C(N=C(C(=O)O)C(CN)=C1)OC)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: -1.8
Topological Polar Surface Area: 85.4

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022001344-500mg	3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid	1361703-29-8	97%	500mg	$970.20	2022-04-03
Alichem	A022001344-1g	3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid	1361703-29-8	97%	1g	$1,612.80	2022-04-03

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid Related Literature

1. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An automatic determination of thoria in thoria-urania mixtures

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4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

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5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid: A Comprehensive Overview

3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid, with the CAS number 1361703-29-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and agrochemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino methyl group, a difluoromethyl group, and a methoxy group. The carboxylic acid functionality further enhances its versatility in various chemical reactions and applications.

The synthesis of this compound has been extensively studied, with researchers focusing on optimizing the reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient syntheses, reducing the environmental footprint of its production. The compound's structure allows for a wide range of applications, including its use as an intermediate in drug discovery and as a precursor in the development of agrochemicals.

In the realm of pharmacology, 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid has shown potential as a lead compound for developing novel therapeutic agents. Studies have demonstrated its ability to modulate key biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, recent research has highlighted its potential as an anti-cancer agent due to its ability to inhibit specific oncogenic pathways.

Beyond pharmacology, this compound has also found applications in agrochemistry. Its derivatives have been investigated for their pesticidal properties, particularly as potential fungicides and insecticides. The presence of the difluoromethyl group imparts unique electronic properties that enhance its bioactivity against various pathogens. Recent field trials have shown promising results in controlling plant diseases caused by fungi and insects without adverse effects on non-target organisms.

The structural versatility of 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid also makes it an attractive candidate for material science applications. Its ability to form stable complexes with metal ions has led to its exploration in the development of coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for gas storage, catalysis, and sensing applications.

In terms of safety and environmental impact, recent studies have focused on understanding the biodegradation pathways of this compound. Researchers have identified microbial strains capable of metabolizing it under specific conditions, suggesting that it may not persist long-term in the environment. However, further investigations are required to fully assess its ecological impact and ensure sustainable use.

In conclusion, 3-(Aminomethyl)-5-(difluoromethyl)-6-methoxypyridine-2-carboxylic acid is a multifaceted compound with diverse applications across various scientific domains. Its unique structure, coupled with ongoing advancements in synthesis and application research, positions it as a valuable tool for addressing challenges in medicine, agriculture, and materials science. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative solutions for global health and environmental sustainability.